(2S,2'S)-Oscillol

Specification

• Molecular Formula: C40H56O4
• Molecular Weight: 600.9 g/mol
• IUPAC Name: (3S,4E,6E,8E,10E,12E,14E,16E,18E,20E,22E,24E,26E,28E,30S)-2,6,10,14,19,23,27,31-octamethyldotriaconta-4,6,8,10,12,14,16,18,20,22,24,26,28-tridecaene-2,3,30,31-tetrol
• Standard InChI: InChI=1S/C40H56O4/c1-31(19-13-21-33(3)23-15-25-35(5)27-29-37(41)39(7,8)43)17-11-12-18-32(2)20-14-22-34(4)24-16-26-36(6)28-30-38(42)40(9,10)44/h11-30,37-38,41-44H,1-10H3/b12-11+,19-13+,20-14+,23-15+,24-16+,29-27+,30-28+,31-17+,32-18+,33-21+,34-22+,35-25+,36-26+/t37-,38-/m0/s1
• Standard InChI Key: FREWEFHGNSZGSU-WICQBGSZSA-N
• Isomeric SMILES: C/C(=C\C=C\C=C(\C=C\C=C(\C=C\C=C(\C=C\[C@H](O)C(O)(C)C)/C)/C)/C)/C=C/C=C(/C=C/C=C(/C=C/[C@H](O)C(O)(C)C)\C)\C
• Canonical SMILES: CC(=CC=CC=C(C)C=CC=C(C)C=CC=C(C)C=CC(C(C)(C)O)O)C=CC=C(C)C=CC=C(C)C=CC(C(C)(C)O)O

Introduction

Chemical Structure and Properties

(2S,2'S)-Oscillol belongs to the carotenoid family, specifically classified as a xanthophyll due to its oxygen-containing functional groups. It features a C40 backbone with a tetrol structure, containing four hydroxyl groups in specific stereochemical configurations.

Molecular Characteristics

The compound's complete chemical identity can be defined through the following properties:

Property	Value
Molecular Formula	C40H56O4
Molecular Weight	600.9 g/mol
IUPAC Name	(3S,4E,6E,8E,10E,12E,14E,16E,18E,20E,22E,24E,26E,28E,30S)-2,6,10,14,19,23,27,31-octamethyldotriaconta-4,6,8,10,12,14,16,18,20,22,24,26,28-tridecaene-2,3,30,31-tetrol
XLogP3-AA	10.6
Hydrogen Bond Donor Count	4
Hydrogen Bond Acceptor Count	4
Rotatable Bond Count	16
Exact Mass	600.41786026 Da

The structural framework of (2S,2'S)-Oscillol consists of a linear polyene chain with multiple conjugated double bonds, which is characteristic of carotenoids and responsible for their light-absorbing properties. The compound features specific stereochemistry with S configurations at both the 2 and 2' positions, as indicated in its name. This stereochemical orientation plays a crucial role in its biological function and interactions within cellular environments.

Spectroscopic Properties

Like other carotenoids, (2S,2'S)-Oscillol exhibits distinctive spectroscopic properties that facilitate its identification and characterization. The compound's conjugated double bond system creates a chromophore that absorbs light in the visible spectrum, contributing to the characteristic orange coloration observed in organisms that produce this pigment.

Biological Occurrence

Distribution in Bacterial Phyla

The identification of (2S,2'S)-Oscillol 2,2'-di-(alpha-L-rhamnoside) as the major carotenoid in Gemmatimonas aurantiaca strain T-27(T) represented the first finding of oscillol 2,2'-diglycosides outside of cyanobacteria. This discovery has important implications for understanding the evolution and distribution of carotenoid biosynthetic pathways across bacterial taxa.

Significance in Gemmatimonas aurantiaca

Gemmatimonas aurantiaca is an orange-colored, Gram-negative, facultatively aerobic, polyphosphate-accumulating bacterium that belongs to the phylum Gemmatimonadetes. The presence of (2S,2'S)-Oscillol derivatives in this organism contributes to its distinctive orange pigmentation.

The discovery of these compounds in G. aurantiaca is particularly significant as it represents an example of either convergent evolution or horizontal gene transfer of carotenoid biosynthetic pathways between distantly related bacterial phyla. This finding has expanded our understanding of the distribution and evolution of carotenoid biosynthesis in bacteria.

Biosynthesis

Biosynthetic Pathway

The biosynthesis of (2S,2'S)-Oscillol in Gemmatimonas aurantiaca follows a pathway that involves several enzymatic steps, beginning with the synthesis of isopentenyl pyrophosphate through the non-mevalonate (DXP) pathway.

Based on the identification of carotenoids and the complete genomic sequence of G. aurantiaca, researchers have proposed a biosynthetic pathway for (2S,2'S)-Oscillol and its derivatives. This pathway involves the following key steps:

• Formation of geranylgeranyl pyrophosphate by geranylgeranyl pyrophosphate synthase (CrtE)

• Condensation of two geranylgeranyl pyrophosphate molecules to form phytoene, catalyzed by phytoene synthase (CrtB)

• Sequential desaturation of phytoene by phytoene desaturase (CrtI) to produce lycopene

• Hydroxylation of lycopene by carotenoid 1,2-hydratase (CruF) to introduce hydroxyl groups at the C-1 and C-2 positions

• Further modification to form (2S,2'S)-Oscillol

For the glycosylated derivative, an additional step involves the transfer of rhamnose moieties by carotenoid 2-O-rhamnosyltransferase (CruG).

Enzymes and Genes

The enzymes involved in the biosynthesis of (2S,2'S)-Oscillol in G. aurantiaca have been identified through genomic analysis. The corresponding genes and their functions include:

Enzyme	Gene	Function
Geranylgeranyl pyrophosphate synthase	crtE	Synthesis of geranylgeranyl pyrophosphate
Phytoene synthase	crtB	Formation of phytoene
Phytoene desaturase	crtI	Desaturation of phytoene to lycopene
Carotenoid 1,2-hydratase	cruF	Hydroxylation of lycopene
Carotenoid 2-O-rhamnosyltransferase	cruG	Addition of rhamnose moieties

Interestingly, a 2,2'-hydroxylase is missing from the biosynthetic pathway of (2S,2'S)-oscillol 2,2'-di-(alpha-L-rhamnoside) in G. aurantiaca. This suggests potential differences in the biosynthetic mechanisms compared to other carotenoid pathways.

Derivatives and Related Compounds

Glycosylated Derivatives

The most significant derivatives of (2S,2'S)-Oscillol identified in G. aurantiaca include:

• (2S,2'S)-Oscillol 2,2'-di-(alpha-L-rhamnoside) - The major carotenoid in G. aurantiaca, featuring rhamnose moieties attached to both the C-2 and C-2' positions

• (2S)-Deoxyoscillol 2-(alpha-L-rhamnoside) - A minor carotenoid identified as a novel compound, with a rhamnose moiety attached only to the C-2 position

The glycosylation of carotenoids is a relatively uncommon modification that affects their physical properties, including solubility and membrane interactions. The presence of these glycosylated derivatives in G. aurantiaca represents a unique adaptation that may confer specific advantages in the organism's natural environment.

Other Related Carotenoids

In addition to the oscillol derivatives, G. aurantiaca also produces didemethylspirilloxanthin as a minor carotenoid. This compound represents another branch of the carotenoid biosynthetic pathway in this organism.

In the related species Gemmatimonas phototrophica AP64, researchers have identified a novel carotenoid called gemmatoxanthin, which is structurally distinct from oscillol but shares the same biosynthetic origin through lycopene. This indicates the diversity of carotenoid structures that can be derived from common biosynthetic precursors within the Gemmatimonadetes phylum.

Evolutionary and Ecological Significance

Evolutionary Implications

The discovery of (2S,2'S)-Oscillol and its derivatives in G. aurantiaca has significant evolutionary implications. Prior to this finding, oscillol 2,2'-diglycosides were only known to occur in a limited number of cyanobacteria. Their presence in the distantly related Gemmatimonadetes phylum suggests either:

• Convergent evolution of similar carotenoid biosynthetic pathways in distinct bacterial lineages

• Horizontal gene transfer of carotenoid biosynthetic genes between cyanobacteria and Gemmatimonadetes ancestors

This discovery provides insights into the evolutionary history of carotenoid biosynthesis across bacterial domains and challenges previous assumptions about the distribution of specific carotenoid structures.

Functional Role

The functional role of (2S,2'S)-Oscillol and its derivatives in G. aurantiaca likely includes:

• Photoprotection - Carotenoids typically function to protect cells from photooxidative damage by quenching reactive oxygen species and dissipating excess light energy

• Membrane stabilization - The incorporation of carotenoids into bacterial membranes can modify their physical properties, affecting fluidity and permeability

• Potential roles in cell signaling or other physiological processes

The specific glycosylation pattern of oscillol derivatives in G. aurantiaca may represent adaptations to the organism's ecological niche, providing advantages in terms of membrane integration or interaction with other cellular components.